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Get Quote

This guide provides a comprehensive analysis of the publicly available data on (Rac)-
SAR131675, a potent and selective VEGFR-3 inhibitor. It aims to offer researchers, scientists,

and drug development professionals a clear overview of its reported activities and a

comparison with alternative therapeutic targets, specifically focusing on ROCK2 inhibitors as

requested.

It is crucial to note that based on available scientific literature, (Rac)-SAR131675 is a selective

VEGFR-3 inhibitor and has not been reported to exhibit inhibitory activity against ROCK2. The

initial query suggested a potential link, but our investigation found no evidence to support this.

Therefore, this guide will first detail the data on (Rac)-SAR131675 as a VEGFR-3 inhibitor and

then separately provide a comparative overview of selective ROCK2 inhibitors to address the

user's interest in this distinct class of molecules.

Section 1: (Rac)-SAR131675 - A Selective VEGFR-3
Inhibitor
(Rac)-SAR131675 is the racemic mixture of SAR131675, a compound identified as a potent

and selective inhibitor of the Vascular Endothelial Growth Factor Receptor 3 (VEGFR-3)

tyrosine kinase.[1] The R-enantiomer is the biologically active component. SAR131675 has
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been investigated for its potential therapeutic effects in oncology and other diseases where

lymphangiogenesis plays a role.

Quantitative Data Summary
The following tables summarize the key quantitative data reported for SAR131675 in preclinical

studies.

Table 1: In Vitro Activity of SAR131675

Parameter Value
Cell-Free/Cell-
Based

Target/Cell
Line

Reference

VEGFR-3 IC50 23 nM Cell-free
Recombinant

human VEGFR-3
[1][2][3]

VEGFR-3 Ki 12 nM Cell-free
Recombinant

human VEGFR-3
[3]

VEGFR-2 IC50 235 nM Cell-free
Recombinant

human VEGFR-2
[1][3]

VEGFR-1 IC50 > 3 µM Cell-free
Recombinant

human VEGFR-1
[1][3]

VEGFC-induced

HLMVEC

Proliferation IC50

~20 nM Cell-based

Human

Lymphatic

Microvascular

Endothelial Cells

(HLMVEC)

[1]

VEGFD-induced

HLMVEC

Proliferation IC50

~20 nM Cell-based

Human

Lymphatic

Microvascular

Endothelial Cells

(HLMVEC)

[1]

Table 2: In Vivo Efficacy of SAR131675
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Animal Model Dosage Key Findings Reference

4T1 mammary

carcinoma
100 mg/kg/day

Reduced tumor

growth, lymph node

invasion, and lung

metastasis.

[4]

RIP1-Tag2 pancreatic

neuroendocrine tumor
100 mg/kg/day

Potent antitumoral

effect.
[4]

Colorectal Cancer

Liver Metastasis
Not specified

Significantly reduced

tumor burden.
[5]

Diabetic Nephropathy

(db/db mice)
Not specified

Ameliorated diabetic

nephropathy.
[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of SAR131675 and a general

workflow for its evaluation.
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Mechanism of Action of SAR131675
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Experimental Workflow for SAR131675 Evaluation
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Experimental Workflow for SAR131675 Evaluation

Experimental Protocols
Detailed experimental protocols for the key experiments cited can be found in the primary

publications. A general summary is provided below:

VEGFR Tyrosine Kinase Assays: Recombinant human VEGFR-1, -2, and -3 tyrosine kinases

are used in cell-free assays to determine the inhibitory activity of SAR131675. The IC50
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values are typically measured by quantifying the phosphorylation of a substrate in the

presence of varying concentrations of the inhibitor.

Cell Proliferation Assays: Human Lymphatic Microvascular Endothelial Cells (HLMVEC) are

stimulated with VEGF-C or VEGF-D in the presence of different concentrations of

SAR131675. Cell viability is assessed after a defined incubation period to determine the

IC50 for inhibition of proliferation.

In Vivo Tumor Models: Xenograft or syngeneic tumor models are established in

immunocompromised or immunocompetent mice, respectively. Animals are treated with

SAR131675 or a vehicle control, and tumor growth is monitored over time. At the end of the

study, tumors and relevant tissues are often collected for further analysis, such as

immunohistochemistry or biomarker assessment.

Section 2: Selective ROCK2 Inhibitors - A
Comparative Overview
As requested, this section provides information on selective Rho-associated coiled-coil

containing protein kinase 2 (ROCK2) inhibitors. ROCK2 is a serine/threonine kinase that plays

a crucial role in various cellular processes, including cell contraction, motility, and proliferation.

Dysregulation of the ROCK2 signaling pathway has been implicated in various diseases,

including fibrosis, cardiovascular disorders, and cancer.[7][8]

Quantitative Data Summary of Selected ROCK2
Inhibitors
The following table summarizes publicly available data for a selection of selective ROCK2

inhibitors. It is important to note that these compounds are structurally and mechanistically

distinct from SAR131675.

Table 3: Preclinical Data for Selected Selective ROCK2 Inhibitors
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Compound
ROCK2
IC50

ROCK1
IC50

Selectivity
(ROCK1/RO
CK2)

Therapeutic
Area

Reference

KD025

(Belumosudil)
105 nM 24 µM ~228-fold

Fibrosis,

GVHD
[9]

GNS-3595 Not specified Not specified ~80-fold
Pulmonary

Fibrosis
[10][11]

Redx Pharma

Compound
Not specified Not specified

Highly

selective

Fibrosis

(Lung,

Kidney, Liver)

[12][13]

Signaling Pathway and Therapeutic Rationale
The diagram below illustrates the general signaling pathway involving ROCK2 and the rationale

for its inhibition in disease.
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ROCK2 Signaling Pathway and Therapeutic Rationale
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The available data consistently demonstrate that (Rac)-SAR131675 is a potent and selective

inhibitor of VEGFR-3, with no reported activity against ROCK2. Its primary mechanism of action

is the inhibition of lymphangiogenesis, which has shown therapeutic potential in preclinical

models of cancer and other diseases.

The comparison with selective ROCK2 inhibitors highlights a distinct therapeutic strategy

targeting a different signaling pathway. While both VEGFR-3 and ROCK2 are implicated in

pathological processes such as fibrosis and cancer, they represent separate and non-

overlapping molecular targets. The choice between a VEGFR-3 inhibitor like SAR131675 and a

ROCK2 inhibitor would depend on the specific disease biology and the desired therapeutic

outcome. This guide provides the foundational data to aid researchers in making such informed

decisions for future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

